Cas no 2171634-17-4 (5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171634-17-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5907333
• PubChem ID: 165872772
• Update Time: 2025-05-20

5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro5.6dodecane
• 2171634-17-4
• EN300-1638963
• 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane

• Inchi： 1S/C13H23NO2/c1-4-13(5-8-15-7-1)12(10-11-2-3-11)14-6-9-16-13/h11-12,14H,1-10H2
• InChI Key： UYQOFRBZLSCNSD-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CC2)C21CCOCCC2

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro5.6dodecane

Research Briefing on 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS: 2171634-17-4)

Recent advancements in the field of chemical biology and medicinal chemistry have brought attention to the compound 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS: 2171634-17-4). This spirocyclic structure has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including its spirocyclic core and cyclopropylmethyl moiety, contribute to its pharmacological profile and make it a subject of ongoing research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane as a potential ligand for sigma receptors. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro binding assays to assess its affinity for sigma-1 and sigma-2 receptors. The results indicated moderate to high affinity for both receptor subtypes, suggesting its potential utility in neuropsychiatric disorders.

Further investigations into the pharmacokinetic properties of 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane revealed favorable blood-brain barrier penetration, as demonstrated in rodent models. This characteristic is particularly advantageous for CNS-targeted therapeutics. Additionally, the compound exhibited a favorable safety profile in preliminary toxicity studies, with no significant adverse effects observed at therapeutic doses.

In a separate study focusing on structure-activity relationships (SAR), researchers explored various derivatives of the spirocyclic scaffold to enhance selectivity and potency. The cyclopropylmethyl substitution at position 5 was found to be critical for maintaining receptor binding affinity while improving metabolic stability. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024) and provide valuable insights for future drug development efforts.

The potential therapeutic applications of 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane extend beyond sigma receptor modulation. Recent preclinical studies have suggested its possible utility in pain management, with demonstrated efficacy in animal models of neuropathic pain. The compound's mechanism of action appears to involve multiple pathways, including modulation of ion channels and neurotransmitter systems.

Ongoing research efforts are focused on further elucidating the molecular interactions of 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane with its biological targets. Advanced computational modeling techniques, including molecular dynamics simulations, are being employed to understand the binding modes and conformational preferences of this compound. These studies aim to facilitate the rational design of more potent and selective analogs.

From a chemical development perspective, recent progress has been made in scaling up the synthesis of 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane. Process chemistry optimizations have improved the overall yield and reduced the number of purification steps, making the compound more accessible for further biological evaluation and potential clinical development.

As research continues, 5-(cyclopropylmethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane represents an interesting case study in the design of novel CNS-active compounds with complex spirocyclic architectures. The compound's development trajectory highlights the importance of balancing structural complexity with drug-like properties in modern medicinal chemistry.